Cas no 39528-57-9 (1-Naphthalenepropanenitrile,b-oxo-)

• Product Name: 1-Naphthalenepropanenitrile,b-oxo-
• CAS No: 39528-57-9
• MF: C₁₃H₉NO
• MW: 195.216663122177
• MDL: MFCD02260807
• CID: 293343
• PubChem ID: 21943467
• Update Time: 2025-06-08

1-Naphthalenepropanenitrile,b-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanenitrile,b-oxo-
• 1-Naphthoylacetonitrile
• 3-naphthalen-1-yl-3-oxopropanenitrile
• 1-Naphthalenepropanenitrile,b-oxo
• 2-(naphthalen-1-carbonyl)acetonitrile
• 2-(naphthalene-1-carbonyl)acetonitrile
• 3-(1-Naphthyl)-3-oxopropanenitrile
• 3-[1]Naphthyl-3-oxo-propionitril
• 3-[1]naphthyl-3-oxo-propionitrile
• 3-Naphthalen-1-yl-3-oxo-propionitrile
• 3-Oxo-3-(naphthyl-(1))-propionsaeure-nitril
• F20738
• SCHEMBL3480888
• BB 0218490
• AKOS000181188
• DTXSID40620529
• 2-cyanoacetylnaphthalene
• CS-0311624
• FT-0604169
• 39528-57-9
• MBLQCEBCGPRVBB-UHFFFAOYSA-N
• A6614
• MFCD02260807
• 3-(Naphthalen-1-yl)-3-oxopropanenitrile
• AB91917

• MDL： MFCD02260807
• Inchi： 1S/C13H9NO/c14-9-8-13(15)12-7-3-5-10-4-1-2-6-11(10)12/h1-7H,8H2
• InChI Key： MBLQCEBCGPRVBB-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 195.06800
• Monoisotopic Mass: 195.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.183
• Boiling Point: 405.014°C at 760 mmHg
• Flash Point: 198.746°C
• Refractive Index: 1.63
• PSA: 40.86000
• LogP: 2.93618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Naphthalenepropanenitrile,b-oxo-

Comprehensive Overview of 1-Naphthalenepropanenitrile, b-oxo- (CAS No. 39528-57-9): Properties, Applications, and Industry Insights

1-Naphthalenepropanenitrile, b-oxo- (CAS No. 39528-57-9) is a specialized organic compound with a unique molecular structure that combines a naphthalene backbone with a nitrile functional group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "synthesis of 1-Naphthalenepropanenitrile", "b-oxo nitrile derivatives", and "CAS 39528-57-9 applications", reflecting its growing relevance in synthetic chemistry.

The compound's molecular formula, C₁₃H₉NO, highlights its aromatic nature, which contributes to its stability and reactivity in various chemical reactions. Its naphthalene ring system provides a rigid framework, while the oxo and nitrile groups offer sites for further functionalization. This dual functionality makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of fluorescent dyes and organic semiconductors, which are currently trending topics in materials science.

In the pharmaceutical sector, 1-Naphthalenepropanenitrile, b-oxo- serves as a precursor for bioactive molecules. Recent studies have explored its potential in designing enzyme inhibitors and antimicrobial agents, addressing global concerns about antibiotic resistance. Searches for "nitrile-based drug discovery" and "naphthalene derivatives in medicine" underscore the compound's importance in cutting-edge research.

From an industrial perspective, the compound's role in polymer chemistry is noteworthy. Its ability to act as a cross-linking agent or monomer has been investigated for creating high-performance materials with enhanced thermal and mechanical properties. This aligns with the increasing demand for sustainable polymers and green chemistry solutions, topics dominating environmental discussions.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize 1-Naphthalenepropanenitrile, b-oxo-. Purity assessment is critical, as impurities can significantly impact its performance in downstream applications. Quality control protocols often focus on minimizing byproducts like naphthalene isomers or unreacted precursors, which are frequent pain points for manufacturers.

The compound's solubility profile in organic solvents like dichloromethane, acetone, and dimethylformamide makes it suitable for diverse reaction conditions. However, researchers increasingly seek water-soluble derivatives to align with green chemistry principles, reflecting the industry's shift toward environmentally friendly processes.

Storage and handling recommendations for CAS 39528-57-9 emphasize protection from moisture and light to prevent degradation. While not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safety during experimentation.

Market trends indicate rising demand for 1-Naphthalenepropanenitrile, b-oxo-, particularly in Asia-Pacific regions where pharmaceutical and electronics industries are expanding rapidly. Suppliers are responding by optimizing production scales to meet both research-grade and bulk requirements.

Future research directions may explore the compound's potential in optoelectronic devices and energy storage systems, areas gaining traction due to renewable energy initiatives. Its electron-accepting properties could prove valuable in developing next-generation organic photovoltaics.

In conclusion, 1-Naphthalenepropanenitrile, b-oxo- represents a multifaceted chemical building block with expanding applications across scientific disciplines. Its combination of aromatic stability and functional group versatility positions it as a compound of continuing interest in both academic and industrial settings.